5-Bromo-2-methylbenzenediazonium tetrafluoroborate

• Molecular Formula: C7H6BBrF4N2
• Molecular Weight: 284.85 g/mol
• IUPAC Name: 5-bromo-2-methylbenzenediazonium;tetrafluoroborate
• InChI: InChI=1S/C7H6BrN2.BF4/c1-5-2-3-6(8)4-7(5)10-9;2-1(3,4)5/h2-4H,1H3;/q+1;-1
• InChI Key: ROWRNFSENNCBBF-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.CC1=C(C=C(C=C1)Br)[N+]#N

Description

5-Bromo-2-methylbenzenediazonium tetrafluoroborate is a useful research compound. Its molecular formula is C7H6BBrF4N2 and its molecular weight is 284.85 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium nitrite (0.56 g) in water(2.0 mL) was slowly added to a mixture of 2-methyl-5-bromoaniline (1.50 g) in tetrafluoroboric acid (6.0 mL) and water (4.0 mL) at 0-5° C. After addition, the reaction was stirred at room temperature for 30 min. The mixture was cooled to 0° C., filtered, washed with cold water, cold methanol and ether. The mixture was then dried to provide the product 5-bromo-2-methylphenyldiazonium tetrafluroborate (1.90 g).